Cas no 2344679-80-5 (3-Bromo-1-fluoronaphthalene-2-carboxylic acid)

• Product Name: 3-Bromo-1-fluoronaphthalene-2-carboxylic acid
• CAS No: 2344679-80-5
• MF: C₁₁H₆BrFO₂
• MW: 269.066545963287
• CID: 6577564
• PubChem ID: 139015927
• Update Time: 2025-05-19

3-Bromo-1-fluoronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-fluoronaphthalene-2-carboxylic acid
• Z3681755403
• 2344679-80-5
• EN300-7355560

• Inchi： 1S/C11H6BrFO2/c12-8-5-6-3-1-2-4-7(6)10(13)9(8)11(14)15/h1-5H,(H,14,15)
• InChI Key： ANIXUKXVUIPENG-UHFFFAOYSA-N
• SMILES： BrC1C=C2C=CC=CC2=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 267.95352g/mol
• Monoisotopic Mass: 267.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Bromo-1-fluoronaphthalene-2-carboxylic acid

Recent Advances in the Application of 3-Bromo-1-fluoronaphthalene-2-carboxylic acid (CAS: 2344679-80-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-1-fluoronaphthalene-2-carboxylic acid (CAS: 2344679-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This naphthalene derivative, characterized by the presence of bromo and fluoro substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's ability to undergo selective functionalization makes it a valuable scaffold for medicinal chemistry applications.

One of the most notable advancements in the use of 3-Bromo-1-fluoronaphthalene-2-carboxylic acid is its role in the synthesis of novel kinase inhibitors. Kinases are a major target in cancer therapy, and the introduction of halogenated naphthalene derivatives has shown promising results in enhancing binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key player in non-small cell lung cancer. The researchers utilized molecular docking and in vitro assays to validate the compound's efficacy, highlighting its potential as a lead candidate for further optimization.

In addition to its applications in oncology, 3-Bromo-1-fluoronaphthalene-2-carboxylic acid has been investigated for its utility in neurodegenerative disease research. A recent study in ACS Chemical Neuroscience reported that this compound could serve as a precursor for the synthesis of small molecules targeting amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study employed high-throughput screening to identify derivatives capable of disrupting amyloid fibril formation, with promising results in both in vitro and in vivo models. These findings underscore the compound's versatility and its potential to address unmet medical needs in neurodegenerative disorders.

The synthetic accessibility of 3-Bromo-1-fluoronaphthalene-2-carboxylic acid further enhances its appeal in pharmaceutical research. Recent advancements in catalytic C-H functionalization have enabled more efficient and sustainable routes for its production. For instance, a 2024 publication in Organic Letters described a palladium-catalyzed coupling reaction that significantly improved the yield and purity of the compound. This methodological innovation not only reduces production costs but also aligns with the growing emphasis on green chemistry in the pharmaceutical industry.

Looking ahead, the continued exploration of 3-Bromo-1-fluoronaphthalene-2-carboxylic acid and its derivatives is expected to yield new insights into its therapeutic potential. Ongoing research is focusing on expanding its application to other disease areas, such as infectious diseases and inflammatory disorders. Furthermore, the integration of computational tools, such as machine learning and quantum chemistry calculations, is anticipated to accelerate the discovery of novel derivatives with enhanced pharmacological properties. As the field progresses, this compound is poised to remain a cornerstone in the development of next-generation therapeutics.